Cas no 623565-31-1 (4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester)

• Product Name: 4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester
• CAS No: 623565-31-1
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 1115001
• PubChem ID: 21057706
• Update Time: 2025-04-20

4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4,5-Dihydro-6-thia-1,7a-diaza-indene-2-carboxylic acid ethyl ester
• ethyl 5,7-dihydro-4H-pyrazolo[1,5-c][1,3]thiazine-2-carboxylate
• AKOS025149806
• 4,5-dihydro-6-thia-1,7a-diazaindene-2-carboxylic acid ethylester
• MTPPMSVRBRLEQF-UHFFFAOYSA-N
• DB-205333
• DA-04326
• SCHEMBL3542014
• 623565-31-1

• Inchi： 1S/C9H12N2O2S/c1-2-13-9(12)8-5-7-3-4-14-6-11(7)10-8/h5H,2-4,6H2,1H3
• InChI Key： MTPPMSVRBRLEQF-UHFFFAOYSA-N
• SMILES： S1CN2C(=CC(C(=O)OCC)=N2)CC1

Computed Properties

• Exact Mass: 212.06194880g/mol
• Monoisotopic Mass: 212.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.4Ų